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Compound of Interest

Compound Name: Alpertine

Cat. No.: B1662706 Get Quote

Disclaimer: Initial searches for "Alpertine" did not yield sufficient information to create a

detailed protocol. The following information is provided for Avertin (Tribromoethanol), a

common injectable anesthetic agent used in mice, which may have been the intended subject

of the query.

These application notes provide a comprehensive overview of the preparation and

administration of Avertin for anesthesia in mouse models. This document is intended as a

practical guide for researchers and scientists in preclinical drug development.

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation and administration of

Avertin to mice, compiled from multiple sources.
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Parameter Value Notes

Stock Solution Concentration 1.6 g/ml

Prepared by dissolving 25 g of

Avertin in 15.5 ml of Tert-amyl

alcohol.[1]

Working Solution

Concentration
12.5 mg/ml or 20 mg/ml

Prepared by diluting the stock

solution with distilled water or

normal saline.[1][2]

Recommended Dosage 125 - 500 mg/kg

The effective dosage can be

dependent on the weight and

strain of the mouse.[3][4] A

common starting dose is 250

mg/kg.

Route of Administration Intraperitoneal (IP) injection
This is the standard route for

administering Avertin in mice.

Induction Time 1 - 5 minutes
Anesthesia is induced rapidly

after administration.

Duration of Anesthesia 15 - 90 minutes

The duration can vary, with

surgical analgesia lasting for

approximately one hour.

Recovery Time 30 - 90 minutes
The time until the righting

reflex returns.

Experimental Protocols
Preparation of Avertin (Tribromoethanol) Solution
Materials:

2,2,2-Tribromoethanol (Avertin)

Tertiary-amyl alcohol (Amylene hydrate)

Sterile distilled water or normal saline
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Magnetic stirrer and stir bar

Dark glass bottle

Sterile syringe filters (0.2 or 0.5 micron)

Sterile, foil-wrapped storage vials

Stock Solution (1.6 g/ml):

In a dark glass bottle, dissolve 25 g of Avertin in 15.5 ml of tertiary-amyl alcohol.

Place the bottle on a magnetic stirrer and stir for approximately 12 hours, or until the Avertin

is completely dissolved. Gentle heating to around 40°C can aid dissolution.

Store the stock solution in a tightly sealed, dark bottle at room temperature. Refrigeration

may cause the Avertin to precipitate out of solution.

Working Solution (20 mg/ml):

Mix 0.5 ml of the Avertin stock solution with 39.5 ml of normal saline in a glass vessel.

Seal the container and wrap it in foil to protect it from light.

Stir on a magnetic stirrer for about 12 hours, or until fully dissolved.

Filter sterilize the working solution through a 0.2-micron syringe filter into sterile, foil-wrapped

vials.

Store the working solution at 4°C and protect it from light. The working solution is stable for

approximately two weeks.

Important Considerations:

Avertin degrades in the presence of heat and light, forming toxic byproducts.

Degraded solutions can be nephrotoxic and hepatotoxic.
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The pH of the solution should be monitored. A pH below 5 indicates degradation, and the

solution should be discarded.

Administration of Avertin to Mice
Materials:

Prepared Avertin working solution

Appropriately sized syringes (e.g., 1 ml)

25-27 gauge needles

Warming pad for recovery

Procedure for Intraperitoneal (IP) Injection:

Dosage Calculation: Calculate the required volume of the Avertin working solution based on

the mouse's body weight and the desired dosage (e.g., for a 250 mg/kg dose and a 20 mg/ml

solution, a 25 g mouse would receive 0.3125 ml).

Restraint: Properly restrain the mouse to expose the abdomen.

Injection Site: The preferred injection site is the lower right quadrant of the abdomen to avoid

the cecum and bladder.

Needle Insertion: Insert the needle at a 15-20 degree angle with the bevel up.

Aspiration: Gently pull back the plunger to ensure no fluid (blood or urine) is aspirated. If fluid

is present, withdraw the needle and re-insert it at a different site.

Injection: Slowly inject the Avertin solution.

Withdrawal: Withdraw the needle and return the mouse to its cage.

Monitoring: Place the mouse on a warming pad to prevent hypothermia during anesthesia

and recovery. Monitor the mouse for the loss of the toe-pinch reflex to confirm full

anesthetization and observe for any signs of distress during recovery.
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Visualizations
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Caption: Workflow for Avertin Preparation and Administration.

There is no known specific signaling pathway for the anesthetic effects of Avertin

(Tribromoethanol), as its mechanism of action is generally understood as a central nervous

system depressant, similar to other general anesthetics. Therefore, a signaling pathway

diagram is not applicable. The provided diagram illustrates the experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Avertin
(Tribromoethanol) Administration in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662706#protocol-for-alpertine-administration-in-
mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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